N-[(3-chlorophenyl)methyl]-1-[6-(dimethylamino)pyrimidin-4-yl]-1H-imidazole-4-carboxamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-1-[6-(dimethylamino)pyrimidin-4-yl]imidazole-4-carboxamide
• InChI: InChI=1S/C17H17ClN6O/c1-23(2)15-7-16(21-10-20-15)24-9-14(22-11-24)17(25)19-8-12-4-3-5-13(18)6-12/h3-7,9-11H,8H2,1-2H3,(H,19,25)
• InChI Key: NVYOEBJANUSBON-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=NC(=C1)N2C=C(N=C2)C(=O)NCC3=CC(=CC=C3)Cl
• Molecular Formula: C17H17ClN6O
• Molecular Weight: 356.8 g/mol

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of this exact compound, related compounds have been synthesized and evaluated for their anti-tubercular activity.

Molecular Structure Analysis

The compound contains an aminopyrimidine moiety, which is a member of the class of pyrimidines that is pyrimidine substituted by at least one amino group.

Physical And Chemical Properties Analysis

Unfortunately, there isn’t specific information available on the physical and chemical properties of this compound.

Scientific Research Applications

Forensic Genetics

The compound F3406-9892 has been validated as part of the SureID® X37 system, a six-color fluorescence multiplex detection system. . Forensic scientists use X-STRs for human identification, especially in cases where autosomal and Y chromosome markers are insufficient. The validation study confirmed that the system is sensitive, stable, and reliable, making it suitable for typical forensic cases. Additionally, population investigations demonstrated its utility as a potent supplementary tool in forensic applications.

Antiviral Activity

Indole derivatives, including F3406-9892, have shown promise as antiviral agents. For instance:

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Anti-Inflammatory Activity

Indole derivatives have been linked to anti-inflammatory effects. While F3406-9892’s specific anti-inflammatory properties remain unexplored, its indole moiety warrants investigation in inflammation-related diseases.

Mechanism of Action

Target of Action

F3406-9892, also known as N-[(3-chlorophenyl)methyl]-1-[6-(dimethylamino)pyrimidin-4-yl]-1H-imidazole-4-carboxamide, primarily targets the glycoprotein GP2 of the Lymphocytic choriomeningitis virus (LCMV) . GP2 plays a crucial role in the virus’s life cycle, mediating the pH-dependent fusion in the endosome compartment required to release the virus ribonucleoprotein into the cell cytoplasm .

Mode of Action

F3406-9892 inhibits LCMV cell entry by specifically interfering with the pH-dependent fusion in the endosome compartment mediated by LCMV glycoprotein GP2 . This interference prevents the release of the virus ribonucleoprotein into the cell cytoplasm, which is necessary to initiate transcription and replication of the virus genome . The residue M437 within the transmembrane domain of GP2 is critical for virus susceptibility to F3406-9892 .

Result of Action

The primary molecular effect of F3406-9892 is the inhibition of LCMV cell entry, thereby preventing the initiation of transcription and replication of the virus genome . This leads to a decrease in viral load within the host organism. The cellular effects likely include a reduction in virus-induced cytopathic effects due to the decreased viral replication.

Safety and Hazards

While there isn’t specific information available on the safety and hazards of this compound, related compounds have been tested against various cancer cell lines.

Future Directions

Imidazole-containing compounds, such as the one , have been the subject of ongoing research due to their potential therapeutic applications.